tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
Overview
Description
Tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (TBE-TIC) is an organic compound that is widely used in a variety of scientific research applications. It is a versatile compound, which has been utilized in a number of fields, including organic synthesis, medicinal chemistry, and biochemistry. TBE-TIC is a member of the isoquinoline family, and has been used in various syntheses for the synthesis of pharmaceuticals, natural products, and other compounds.
Mechanism of Action
Tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is believed to act as a non-covalent inhibitor of enzymes and proteins. It is believed to interact with the active site of the enzyme or protein, and to inhibit its activity by preventing substrate binding or by interfering with the catalytic activity of the enzyme or protein. Additionally, tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has been shown to interact with the receptor binding sites of a number of proteins, and to modulate their activity.
Biochemical and Physiological Effects
tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has been shown to have a variety of biochemical and physiological effects. In biochemical studies, it has been shown to inhibit the activity of a number of enzymes, including proteases and kinases. Additionally, it has been shown to modulate the activity of a number of receptors, including G-protein coupled receptors, ion channels, and nuclear receptors. In physiological studies, tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
Tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has a number of advantages for laboratory experiments. It is a relatively stable compound, and is easily synthesized using a variety of methods. Additionally, it is a relatively non-toxic compound, and can be used in a variety of experimental settings. However, there are some limitations to using tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate in laboratory experiments. It is not soluble in water, and must be dissolved in organic solvents. Additionally, it can be difficult to obtain in large quantities, and can be expensive.
Future Directions
1. tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could be used to develop novel inhibitors of enzymes and proteins.
2. tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could be used to develop novel activators of receptors and ion channels.
3. tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could be used to develop novel anti-inflammatory, anti-oxidant, and anti-cancer agents.
4. tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could be used to study the structure and function of proteins and enzymes.
5. tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could be used to study the mechanism of action of pharmaceuticals and natural products.
6. tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could be used to study the interactions between proteins and other molecules.
7. tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could be used to develop novel chemical probes for studying biological systems.
8. tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could be used to study the pharmacology of novel compounds.
9. tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could be used to study the effects of environmental toxins on biological systems.
10. tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could be used to develop novel biocatalysts for industrial applications.
Synthesis Methods
Tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate can be synthesized using a variety of methods. The most commonly used method is the Williamson ether synthesis, which utilizes an alkyl halide as the starting material. This method is simple and efficient, and can be used to synthesize a variety of compounds. Additionally, tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate can also be synthesized using the Stille coupling reaction, which utilizes an alkyl halide and an organometallic compound as the starting materials. This method is more complex, but can be used to synthesize more complex compounds.
Scientific Research Applications
Tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, natural products, and other compounds. Additionally, it has been used in the synthesis of a variety of small molecule inhibitors and activators. tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has also been used in a variety of biochemical studies, including studies of enzyme kinetics and protein-protein interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves the reaction of 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid with tert-butyl chloroformate in the presence of a base to form the tert-butyl ester. The resulting ester is then deprotected using a strong acid to yield the final product.", "Starting Materials": [ "5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid", "tert-butyl chloroformate", "base", "strong acid" ], "Reaction": [ "Step 1: Dissolve 5-ethynyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid and tert-butyl chloroformate in a suitable solvent.", "Step 2: Add a base such as triethylamine to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with an organic solvent.", "Step 4: Concentrate the organic layer and purify the tert-butyl ester using column chromatography.", "Step 5: Dissolve the tert-butyl ester in a strong acid such as hydrochloric acid and stir at room temperature for several hours.", "Step 6: Neutralize the reaction mixture with a base and extract the product with an organic solvent.", "Step 7: Concentrate the organic layer and purify the final product using column chromatography." ] } | |
CAS RN |
2732245-17-7 |
Molecular Formula |
C16H19NO2 |
Molecular Weight |
257.3 |
Purity |
95 |
Origin of Product |
United States |
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